5-Hydroxytryptamine Receptor 1A
Target Description
The 5-hydroxytryptamine receptor 1A (HTR1A), also known as 5-HT1A, is a G protein-coupled receptor that binds the neurotransmitter serotonin. It is widely distributed in the central nervous system, particularly in the hippocampus, raphe nuclei, and cortex, playing a crucial role in mood regulation, anxiety, cognition, and sleep. HTR1A acts as an autoreceptor on serotonergic neurons, modulating serotonin release, and as a heteroreceptor on non-serotonergic neurons. Its dysfunction is implicated in various neuropsychiatric disorders, including depression and anxiety.
Related Compounds
N-甲基芸香碱
N-Methylflindersine
CAS: 50333-13-6
Songoramine
Songoramine
CAS: 23179-78-4
3-Phenyl-1-(pyrrol-1-yl)propan-1-one
3-Phenyl-1-(pyrrol-1-yl)propan-1-one
CAS: 112448-69-8
3-(4-Methoxyphenyl)-1-(pyrrol-1-yl)propan-1-one
3-(4-Methoxyphenyl)-1-(pyrrol-1-yl)propan-1-one
CAS: 448905-82-6
Gelsempervine A
Gelsempervine A
CAS: 865187-17-3
5,6-Dihydropyridin-2(1H)-one
5,6-Dihydropyridin-2(1H)-one
CAS: 6052-73-9
Vellosimine
Vellosimine
CAS: 6874-98-2
Akuammiline
Akuammiline
CAS: 1897-26-3
Koumine N-oxide
Koumine N-oxide
CAS: 113900-75-7
O-Methylpallidine
O-Methylpallidine
CAS: 27510-33-4
11-Hydroxyrankinidine
11-Hydroxyrankinidine
CAS: 122590-03-8
Aporheine
Aporheine
CAS: 2030-53-7
10,11-二甲氧基-alpha-育亨宾
10,11-Dimethoxy-17-epi-alpha-yohimbine
CAS: 84667-06-1
鼠李糖基淫羊藿次苷II
2''-O-rhamnosyl icariside II
CAS: 135293-13-9
熊果酮酸
Ursonic acid
CAS: 6246-46-4
芍药内酯苷
Albiflorin
CAS: 39011-90-0
侧柏酮
Alpha-Thujone
CAS: 546-80-5
Alpha-细辛醚
Asarone
CAS: 2883-98-9
川续断皂苷VI
Asperosaponin VI
CAS: 39524-08-8
假马齿苋皂苷VII (假马齿苋苷X)
Bacopaside VII
CAS: 94443-88-6
假马齿苋皂苷A3
Bacoside A3
CAS: 157408-08-7
毕扣扣灵
Bicuculline
CAS: 485-49-4
黄连碱
Coptisine
CAS: 3486-66-6
去氢紫堇碱
Dehydrocorydalin
CAS: 30045-16-0
去氢吴茱萸碱
Dehydroevodiamine
CAS: 67909-49-3
去甲氧基麻醉椒素
Demethoxyyangonin
CAS: 15345-89-8
二氢醉椒素
Dihydrokawain
CAS: 587-63-3
右旋四氢巴马汀
D-Tetrahydropalmatine
CAS: 3520-14-7
钩吻碱
Gelsemine
CAS: 509-15-9
骆驼蓬碱
Harmaline
CAS: 304-21-2
去甲骆驼蓬碱
Harmalol
CAS: 525-57-5
去氢骆驼蓬碱
Harmine
CAS: 442-51-3
戟叶马鞭草苷
Hastatoside
CAS: 50816-24-5
豆腐果苷
Helicide
CAS: 80154-34-3
高香草酸
Homovanillic acid
CAS: 306-08-1
大麦芽碱硫酸盐
Hordenine sulfate
CAS: 622-64-0
石杉碱乙
Huperzine B
CAS: 103548-82-9
盐酸药根碱
Jatrorrhizine chloride
CAS: 6681-15-8
山柰苷
Kaempferitrin
CAS: 482-38-2
山柰酚-3-O-槐糖苷
Kaempferol-3-O-sophoroside
CAS: 19895-95-5
醉椒素
Kavain
CAS: 500-64-1
钩吻素子
Koumine
CAS: 1358-76-5
L-箭毒碱
L-Bebeerine
CAS: 436-05-5
L-荷包牡丹碱
L-Dicentrine
CAS: 28832-07-7
左旋多巴
Levodopa
CAS: 59-92-7
芳樟醇
Linalool
CAS: 78-70-6
乙酸芳樟酯
Linalyl Acetate
CAS: 115-95-7
左旋千金藤啶碱
L-Stepholidine
CAS: 16562-13-3
左旋四氢巴马汀
L-Tetrahydropalmatine
CAS: 483-14-7
石松灵碱
Lycodoline
CAS: 6900-92-1
石蒜裂碱
Lycorenine
CAS: 477-19-0
催吐萝芙木定
Mitoridine
CAS: 3911-19-1
肉豆蔻醚
Myristicin
CAS: 607-91-0
假荆芥属苷
Nepetin-7-glucoside
CAS: 569-90-4
橙花叔醇
Nerolidol
CAS: 7212-44-4
N-去甲荷叶碱
N-nornuciferine
CAS: 4846-19-9
缬草酸
N-Valeric acid
CAS: 109-52-4
利血平
Reserpine
CAS: 50-55-5
蓖麻酸
Ricinoleic acid
CAS: 141-22-0
莲碱
Roemerine
CAS: 548-08-3
延胡索乙素
Rotundine
CAS: 2934-97-6
檀香醇
Santalol
CAS: 11031-45-1
香紫苏醇
Sclareol
CAS: 515-03-7
香紫苏内酯
Sclareolide
CAS: 564-20-5
东莨菪苷
Scopolin
CAS: 531-44-2
萝巴新
Raubasine
CAS: 483-04-5
四氢小檗碱
Tetrahydroberberine
CAS: 522-97-4
茶氨酸
Theanine
CAS: 3081-61-6
缬草素;缬草三酯
Valtrate
CAS: 18296-44-1
香草醛
Vanillin
CAS: 121-33-5
番木鳖次碱
Vomicine
CAS: 125-15-5
育亨宾
Yohimbine
CAS: 146-48-5
盐酸育亨宾
Yohimbine Hydrochloride
CAS: 65-19-0
藁本内酯
Ligustilide
CAS: 81944-09-4
香蜂草苷
Didymin
CAS: 14259-47-3
小檗胺
Berbamine
CAS: 478-61-5
贯叶金丝桃素
Hyperforin
CAS: 11079-53-1
酸枣仁皂苷A
Jujuboside A
CAS: 55466-04-1
酸枣仁皂苷B
Jujuboside B
CAS: 55466-05-2
酸枣仁皂苷D
Jujuboside D
CAS: 194851-84-8
甘松新酮
Nardosinone
CAS: 23720-80-1
柴胡皂苷C
Saikosaponin C
CAS: 20736-08-7
红景天苷
Salidroside
CAS: 10338-51-9
五味子醇甲
Schizandrol A
CAS: 7432-28-2
远志皂苷元
Senegenin
CAS: 2469-34-3
斯皮诺素
Spinosin
CAS: 72063-39-9
细叶远志皂苷
Tenuifolin
CAS: 20183-47-5
可可碱
Theobromine
CAS: 83-67-0
假马齿苋皂苷A1
Bacoside A1
CAS: 58798-94-0
西伯利亚远志糖苷A5
Sibiricose A5
CAS: 107912-97-0
西伯利亚远志糖苷A6
Sibiricose A6
CAS: 241125-75-7
远志皂苷Z
Onjisaponin Z
CAS: 1078708-72-1
原金丝桃素
Protohypericin
CAS: 548-03-8
黄卡瓦胡椒素B
Flavokawain B
CAS: 1775-97-9
含羞草素
Mimosine
CAS: 500-44-7
14-Benzoyl-8-O-methylaconine
14-Benzoyl-8-O-methylaconine
CAS: 93772-68-0
积雪草酸-28-O-鼠李糖(1-4)葡萄糖(1-6)葡萄糖苷
Scheffoleoside A
CAS: 160669-23-8
异积雪草苷
Isoasiaticoside
CAS: 948827-09-6
王不留行环肽C
Segetalin C
CAS: 177602-12-9
L-1,2,3,4-四氢正哈尔满碱-3-羧酸
L-1,2,3,4-Tetrahydronorharman-3-carboxylic acid
CAS: 42438-90-4
6"-丙二酸沙苑子苷单酯
Complanatuside 6"-malonate
CAS: 2089462-18-8
猴头菇素C
Hericene C
CAS: 157207-56-2
香豆素-6-O-葡萄糖苷
6-(β-D-Glucopyranosyloxy)-2H-1-benzopyran-2-one
CAS: 220640-27-7
刺五加苷E1
Eleutheroside E1
CAS: 7374-79-0
钩吻绿碱
Gelsevirine
CAS: 38990-03-3
去甲布拉易林
Norbraylin
CAS: 60796-64-7
Linderaspirone A
Linderaspirone A
CAS: 1235126-46-1
Neosophoramine
Neosophoramine
CAS: 52932-74-8
Encecalin
Encecalin
CAS: 20628-09-5
Gelsemiol
Gelsemiol
CAS: 110414-77-2
N1-Methoxymethyl picrinine
N1-Methoxymethyl picrinine
CAS: 1158845-78-3
N-阿魏羟色胺
N-Feruloylserotonin
CAS: 68573-23-9
西红花酸二钠盐
Trans Sodium Crocetinate
CAS: 591230-99-8
柴胡皂苷E
Saikosaponin E
CAS: 64340-44-9
假马齿苋皂苷V
Bacopaside V
CAS: 620592-16-7
去甲槟榔次碱盐酸盐
Guvacine HCl
CAS: 6027-91-4
槟榔次碱
Arecaidine
CAS: 499-04-7
α-山椒素
α-Sanshool
CAS: 504-97-2
西红花苷IV
Crocin IV
CAS: 57710-64-2
西红花酸单甲酯
Crocetin methylester
CAS: 25368-09-6
N-苄基-(9Z)-十八碳烯酰胺
N-benzyl-(9Z)-octadecenamide
CAS: 101762-87-2
α-亚麻酸乙酯
Ethyl linolenate
CAS: 1191-41-9
3'-O-乙酰基亥茅酚
3'-O-Acetylhamaudol
CAS: 30358-88-4
香附烯酮
Cyperenone
CAS: 3466-15-7
甜叶苷R1
Suavissimoside R1
CAS: 95645-51-5
反式-橙花叔醇
trans-Nerolidol
CAS: 40716-66-3
去苯甲酰基芍药苷元
Debenzoylpaeoniflorgenin
CAS: 1429403-79-1
盐酸骆驼蓬酚
Harmalol hydrochloride
CAS: 6028-07-5
芍药苷元
Paeoniflorgenin
CAS: 697300-41-7
柴胡次皂苷F
Prosaikogenin F
CAS: 99365-20-5
细叶远志皂苷元
Presenegenin
CAS: 2163-40-8
蟾蜍色胺
Bufotenin
CAS: 487-93-4
α-蒎烯
α-Pinene
CAS: 80-56-8
华蟾蜍色胺
Bufoteninium
CAS: 60657-23-0
乙酰异知母皂苷元
Smilagenin acetate
CAS: 4947-75-5
N-(p-香豆酰)-羟色胺
N-(p-Coumaroyl) Serotonin
CAS: 68573-24-0
育亨酸
Yohimbic acid
CAS: 522-87-2
四氢厚朴酚
Tetrahydromagnolol
CAS: 20601-85-8
羟基缬草烯酸
Hydroxyvalerenic Acid
CAS: 1619-16-5
11-甲氧基醉椒素
11-Methoxyyangonin
CAS: 2743-14-8
贯叶金丝桃素二环己铵盐
Hyperforin dicyclohexylammonium salt
CAS: 238074-03-8
鸢尾酮苷
Tectoruside
CAS: 38784-73-5
西红花苷E
Crocin E
CAS: 58050-17-2
蟾蜍特尼定
Bufotenidine
CAS: 487-91-2
6-羟基黄烷酮
6-Hydroxyflavanone
CAS: 4250-77-5
吴茱萸苷
Cantleyoside
CAS: 32455-46-2
雪松醇
Cedrol
CAS: 77-53-2
甘草瑞酮
Glicoricone
CAS: 161099-37-2
O-甲基球紫堇碱
O-Methylbulbocapnine
CAS: 2490-83-7
Volvalerenal E
Volvalerenal E
CAS: 1247014-33-0
Volvalerenic acid A
Volvalerenic acid A
CAS: 1247014-34-1
Kissoone C
Kissoone C
CAS: 903559-03-5
帕罗西汀杂质A盐酸盐
Paroxetine Impurity A Hydrochloride salt
CAS: 1394842-91-1
庚酸睾酮杂质H
Testosterone enantate impurity H
CAS: 162890-98-4
康力龙杂质A
Stanozolol impurity A
CAS: 521-11-9
芫花酯甲
Yuanhuatie
CAS: 60195-70-2
贯叶金丝桃素乙酸酯
Hyperforin acetate
CAS: 68324-06-1
旱莲苷D
Ecliptasaponin D
CAS: 206756-04-9
西伯利亚远志山酮B
sibiricaxanthone B
CAS: 241125-81-5
白芷属脑
Heraclenol
CAS: 31575-93-6
圆柚酮
Nootkatone
CAS: 4674-50-4
5-羟色胺酸（5-HTP）
5-Hydroxy-DL-tryptophan
CAS: 56-69-9
去氢荷叶碱
Dehydronuciferin
CAS: 7630-74-2
灯心草酚
Juncusol
CAS: 62023-90-9
远志酸-3-O-β-D-吡喃葡萄糖苷
Bernardioside A
CAS: 121368-52-3
长春里宁
Vindolinine
CAS: 5980-02-9
26-脱氧升麻苷
26-Deoxycimicifugoside
CAS: 214146-75-5
磷脂酰丝氨酸
Phosphatidylserine
CAS: 51446-62-9
钩吻素乙
Gelsemicine
CAS: 6887-28-1
二氢巴马汀
Dihydropalmatine
CAS: 26067-60-7
去氢表雄甾酮(DHEA)
Dehydroepiandrosterone
CAS: 53-43-0
Gamma-氨基丁酸
4-Aminobutanoic acid
CAS: 56-12-2
L-色氨酸
L-Tryptophan
CAS: 73-22-3
N-甲基荷叶碱
N-Methylnuciferine
CAS: 754919-24-9
烟碱
L-Nicotine
CAS: 54-11-5
尿嘧啶核苷
Uridine
CAS: 58-96-8
远志皂苷F
Onjisaponin F
CAS: 79103-90-5
紫苏醇
Perilla alcohol
CAS: 536-59-4
Lucidioline
Lucidioline
CAS: 22594-91-8
Trilobatin 2''-acetate
Trilobatin 2''-acetate
CAS: 647853-82-5
Methyl 4-hydroxyphenylacetate
Methyl 4-hydroxyphenylacetate
CAS: 14199-15-6
Benzylamine hydrochloride
Benzylamine hydrochloride
CAS: 3287-99-8
Paspalinine
Paspalinine
CAS: 63722-91-8
Ditryptophenaline
Ditryptophenaline
CAS: 64947-43-9
O-去甲基荷叶碱
O-Nornuciferine
CAS: 3153-55-7
Drahebenine
Drahebenine
CAS: 1399049-43-4
Kobusone
Kobusone
CAS: 24173-71-5
Cimidahurinine
Cimidahurinine
CAS: 142542-89-0
1α-羟基-3-去氧伪莽草毒素
1α-Hydroxy-3-deoxypseudoanisatin
CAS: 258854-65-8
乙酰氧基缬草烯酸
Acetoxyvalerenic acid
CAS: 84638-55-1
阿尔茨海默病
Alzheimer's Disease
帕金森病
Parkinson's Disease
疼痛
Pain
镇静催眠
Sedation and hypnotics
抗抑郁
Antidepressant
抗焦虑
Anxiolytic
抗偏头痛
Antimigraine
镇静
Sedation
抗疲劳
Anti-fatigue
神经兴奋
Nerve excitation
认知功能障碍
Cognitive dysfunction
男性性功能障碍
Male sexual dysfunction
抑郁症
Depression
偏头痛
Migraine
镇静/抗焦虑
Sedation/Anxiolysis
神经调节
Neuromodulation
焦虑症
Anxiety Disorders
失眠症
Insomnia
慢性疼痛
Chronic Pain
更年期综合症
Menopausal Syndrome
精神分裂症
Schizophrenia
强迫症
Obsessive-Compulsive Disorder
广泛性焦虑障碍
Generalized Anxiety Disorder
恐慌障碍
Panic Disorder
创伤后应激障碍
Post-Traumatic Stress Disorder
芳香族氨基酸脱羧酶缺乏症
Aromatic L-amino acid decarboxylase deficiency
勃起功能障碍
Erectile Dysfunction
迟发性运动障碍
Tardive dyskinesia